Cas no 2228441-05-0 (1-(2-Chloro-6-methylpyridin-3-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(2-Chloro-6-methylpyridin-3-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 2228441-05-0
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 5755814
• PubChem ID: 165633510
• Update Time: 2023-11-15

1-(2-Chloro-6-methylpyridin-3-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1940741
• 1-(2-chloro-6-methylpyridin-3-yl)-2,2,2-trifluoroethan-1-one
• 2228441-05-0
• 1-(2-Chloro-6-methylpyridin-3-yl)-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C8H5ClF3NO/c1-4-2-3-5(7(9)13-4)6(14)8(10,11)12/h2-3H,1H3
• InChI Key： IYKQAXMTGNPLPV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=O)C=CC(C)=N1

Computed Properties

• Exact Mass: 223.0011760g/mol
• Monoisotopic Mass: 223.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30Ų